Cas no 14529-39-6 (Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester)

Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester structure
14529-39-6 structure
Product Name:Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester
CAS No:14529-39-6
MF:C8H10ClO3PS
MW:252.654961109161
CID:202297
PubChem ID:3084201
Update Time:2025-04-19

Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester
    • (3-chlorophenoxy)-dimethoxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • O-(3-Chlorophenyl) O,O-dimethyl phosphorothioate
    • Phosphorothioic acid, O-(3-chlorophenyl) O,O-dimethyl ester
    • DTXSID10162966
    • 14529-39-6
    • DCHFT
    • Inchi: 1S/C8H10ClO3PS/c1-10-13(14,11-2)12-8-5-3-4-7(9)6-8/h3-6H,1-2H3
    • InChI Key: HWMCVBFWRXKEON-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)OP(OC)(OC)=S

Computed Properties

  • Exact Mass: 251.9778
  • Monoisotopic Mass: 251.978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • Density: 1.353
  • Boiling Point: 284.5°Cat760mmHg
  • Flash Point: 125.8°C
  • Refractive Index: 1.557
  • PSA: 27.69
  • LogP: 3.88670
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